Octamethyltrisiloxane Octamethyltrisiloxane Poly(dimethylsiloxane) (PDMS), also known as dimethicone, is an organosilicon compound that is widely used as a siloxane based elastomer. It is a hydrophobic material with attractive physical and chemical properties such as elasticity, optical transparency, tunable surface chemistry, and low electrical conductivity.
Octamethyltrisiloxane is an organosiloxane that is trisiloxane in which all the hydrogens have been replaced by methyl groups.
Brand Name: Vulcanchem
CAS No.: 107-51-7
VCID: VC21108067
InChI: InChI=1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3
SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Molecular Formula: (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3
Molecular Weight: 236.53 g/mol

Octamethyltrisiloxane

CAS No.: 107-51-7

Cat. No.: VC21108067

Molecular Formula: (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3

Molecular Weight: 236.53 g/mol

* For research use only. Not for human or veterinary use.

Octamethyltrisiloxane - 107-51-7

Specification

Description Poly(dimethylsiloxane) (PDMS), also known as dimethicone, is an organosilicon compound that is widely used as a siloxane based elastomer. It is a hydrophobic material with attractive physical and chemical properties such as elasticity, optical transparency, tunable surface chemistry, and low electrical conductivity.
Octamethyltrisiloxane is an organosiloxane that is trisiloxane in which all the hydrogens have been replaced by methyl groups.
CAS No. 107-51-7
Molecular Formula (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3
Molecular Weight 236.53 g/mol
IUPAC Name dimethyl-bis(trimethylsilyloxy)silane
Standard InChI InChI=1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3
Standard InChI Key CXQXSVUQTKDNFP-UHFFFAOYSA-N
SMILES C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Canonical SMILES C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Boiling Point 153.0 °C
Colorform Colorless oil
Clear colorless liquids
Melting Point -80.0 °C

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